6-(3-Methoxyphenyl)-2-thioxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(3-methoxyphenyl)-2-sulfanylidene-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C14H9F3N2OS/c1-20-9-4-2-3-8(5-9)12-6-11(14(15,16)17)10(7-18)13(21)19-12/h2-6H,1H3,(H,19,21)
• InChI Key: HQZPTASFIVNKPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=C(C(=S)N2)C#N)C(F)(F)F
• Molecular Formula: C14H9F3N2OS
• Molecular Weight: 310.30 g/mol

Description

The compound “6-(3-Methoxyphenyl)-2-thioxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile” is a complex organic molecule. It contains several functional groups including a methoxyphenyl group, a trifluoromethyl group, a thioxo group, and a nitrile group. These functional groups could potentially give this compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the functional groups mentioned earlier would significantly influence its structure. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For instance, the nitrile group could undergo hydrolysis to form a carboxylic acid, or reduction to form an amine. The trifluoromethyl group could potentially participate in various radical reactions.

Scientific Research Applications

Fluorinated Heterocycle Synthesis

Trifluoromethyl ketones, including our compound, play a pivotal role in constructing fluorinated heterocycles. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the structure of the compound. Without specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For instance, compounds with certain functional groups might be toxic, corrosive, or flammable. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for a compound like this could be vast. It could be studied for potential applications in various fields, such as medicine, materials science, or chemical synthesis, depending on its properties and reactivity.